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Compound of Interest

Compound Name: 1-Ethyl-4-ethynylbenzene

Cat. No.: B1585293

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling for 1-Ethyl-4-ethynylbenzene (CAS No. 40307-11-7).
The information is intended to support researchers, scientists, and drug development
professionals in the safe handling, use, and management of this compound.

Compound Overview

1-Ethyl-4-ethynylbenzene is an aromatic hydrocarbon with the chemical formula CioH10.[1][2]
It is characterized by a benzene ring substituted with both an ethyl and an ethynyl group.[2]
This structure, particularly the reactive ethynyl moiety, makes it a valuable building block in
organic synthesis, including the development of advanced materials and pharmaceuticals.[2][3]
[4] It typically appears as a colorless to pale yellow liquid with a distinct aromatic odor.[2][3]
While soluble in common organic solvents, it is only slightly soluble in water.[2][3]

GHS Hazard Classification

According to aggregated data from multiple suppliers and regulatory notifications to the ECHA
C&L Inventory, 1-Ethyl-4-ethynylbenzene is classified as a hazardous substance.[1] The GHS
classification is summarized below.

Signal Word:Warning[1][5][6][7][8]
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GHS Pictogram:

walt text

GHSO07: Exclamation Mark[5][8]

Hazard Classes:

» Skin Irritation, Category 2[1][3][5][6][8]

e Serious Eye Irritation, Category 2[1][3][5][6][8]

e Specific Target Organ Toxicity — Single Exposure, Category 3; Respiratory Tract Irritation[1]
[31[5]1[6][8]

Hazard and Precautionary Statements

The following tables detail the specific hazard (H) and precautionary (P) statements associated
with 1-Ethyl-4-ethynylbenzene.

Table 1: GHS Hazard Statements

Code Statement

H315 Causes skin irritation.[1][3][5][6][8]

H319 Causes serious eye irritation.[1][3][5][6][8]
H335 May cause respiratory irritation.[1][3][5][6][8]
H227 Combustible liquid.[9][10]

Table 2: GHS Precautionary Statements
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Code Statement
Prevention
Avoid breathing
P261 _
dust/fume/gas/mist/vapours/spray.[1][3][5][6][7]
P264 Wash skin thoroughly after handling.[1][5][6][10]
P71 Use only outdoors or in a well-ventilated area.[1]
[31[51[6]
5280 Wear protective gloves/protective clothing/eye
protection/face protection.[1][3]
Response
IF ON SKIN: Wash with plenty of water.[1][3][9]
P302 + P352
[10]
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.[1][3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][5]

[6]7]

Call a POISON CENTER/doctor if you feel

P312
unwell.[3]
P319 Get medical help if eye irritation persists.[1]
321 Specific treatment (see supplemental first aid
instruction on this label).[1][3]
P332 + P317 If skin irritation occurs: Get medical help.[1]
P337 + P317 If eye irritation persists: Get medical help.[1]
Take off contaminated clothing and wash it
P362 + P364
before reuse.[1][3][10]
Storage
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Store in a well-ventilated place. Keep container

P403 + P233 )
tightly closed.[1][3]
P405 Store locked up.[1][3]
Disposal
Dispose of contents/container to an approved
P501

waste disposal plant.[1][9]

Quantitative Hazard Data

While comprehensive toxicological data is limited, some quantitative physical hazard
information is available.[3]

Table 3: Physicochemical Hazard Data

Parameter Value Source
Flash Point 71.1 °C (160.0 °F) - closed cup  [5][6][8]
Storage Class Code 10 - Combustible liquids [5][6]18]

Toxicological Profile

The primary health hazards identified are related to irritation.[3]
» Skin Irritation: Causes reversible inflammatory damage to the skin upon contact.[1][3]
o Eye Irritation: Causes serious, but reversible, damage to the eyes.[1][3]

o Respiratory Tract Irritation: Inhalation of vapors or mists may cause irritation to the
respiratory system.[1][3] The target organ specified is the respiratory system.[5][6][8]

Information regarding chronic toxicity, carcinogenicity, and mutagenicity is not widely available
in the scientific literature.[3] As with many aromatic hydrocarbons, it should be handled with
caution to avoid prolonged or repeated exposure.[3]
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Experimental Protocols

The GHS classifications for skin and eye irritation are determined using standardized testing
procedures, often following OECD (Organisation for Economic Co-operation and Development)
guidelines. While the specific test reports for 1-Ethyl-4-ethynylbenzene are not publicly
available, the methodologies below describe the standard protocols for these endpoints.

Skin Irritation Testing (OECD 439)

The determination of skin irritation potential is typically conducted using an in vitro method with
a Reconstructed Human Epidermis (RhE) model. This animal-free method is a regulatory-
accepted replacement for traditional animal testing.[1][6][7][10]

Methodology:

o Model Preparation: Three-dimensional RhE tissue models, which mimic the properties of the
human epidermis, are cultured to a stable state.[1][7]

o Test Substance Application: A small amount of the test substance (e.g., 1-Ethyl-4-
ethynylbenzene) is applied topically to the surface of the RhE tissue. A negative control
(e.g., phosphate-buffered saline) and a positive control (e.g., 5% Sodium Dodecyl Sulfate)
are run in parallel.[6]

o Exposure and Incubation: The substance remains in contact with the tissue for a defined
period (e.g., 60 minutes) at 37°C.[6] Afterward, the substance is washed off, and the tissues
are incubated for a further period (e.g., 42 hours) to allow for the development of cytotoxic
effects.[6]

 Viability Assessment: Tissue viability is measured using a colorimetric assay, such as the
MTT assay. The enzyme mitochondrial dehydrogenase in viable cells converts the MTT dye
into a blue formazan salt.[3] The amount of formazan produced is proportional to the number
of living cells.

» Classification: The viability of the test substance-treated tissues is compared to the negative
control. A substance is classified as a Skin Irritant (Category 2) if the mean tissue viability is
reduced to 50% or less.[1][6][7]
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Eye Irritation Testing (OECD 405)

Historically, eye irritation testing was conducted in vivo using rabbits (Draize test). However, a
tiered or weight-of-the-evidence approach is now strongly recommended to minimize animal
use.[11] This often involves in vitro or ex vivo methods as a first step. If in vivo testing is
deemed necessary, the following protocol is a summary of OECD Guideline 405.

Methodology:

o Animal Selection: Healthy, young adult albino rabbits are used, as their eyes are generally
more sensitive and lack pigment for easier observation.[4][5]

e Initial Test: A single dose of the test substance is applied into the conjunctival sac of one eye
of a single animal.[2][4][5] The other eye serves as an untreated control.[2][5] The use of
topical anesthetics and systemic analgesics is recommended to minimize pain and distress.
[11]

o Observation: The eye is examined for signs of irritation at 1, 24, 48, and 72 hours after
application.[4] Observations are scored for corneal opacity, iritis, and conjunctival redness
and chemosis (swelling).[5]

o Confirmatory Test: If a severe or corrosive effect is not observed, the response is confirmed
using up to two additional animals, typically in a sequential manner.[2][4][5]

» Classification: The classification is based on the severity and reversibility of the observed
effects. A substance is classified as Serious Eye Irritation (Category 2) if it produces
reversible eye irritation within a 21-day observation period.

Visualizations

The following diagrams illustrate the GHS classification process and the specific hazards of 1-
Ethyl-4-ethynylbenzene.
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Caption: GHS classification workflow from data collection to hazard communication.
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Caption: Hazard relationship diagram for 1-Ethyl-4-ethynylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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